Cas no 954081-35-7 (2-(4-chlorophenoxy)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide)

2-(4-Chlorophenoxy)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide is a synthetic organic compound featuring a morpholine core substituted with a phenyl group and an acetamide-linked chlorophenoxy moiety. This structure suggests potential utility in pharmaceutical or agrochemical applications, particularly due to the presence of the chlorophenoxy group, which is often associated with bioactive properties. The compound’s molecular design combines lipophilic and polar elements, likely enhancing its solubility and binding affinity in biological systems. Its morpholine and phenyl components may contribute to stability and pharmacokinetic properties. Further research is required to fully elucidate its mechanistic profile and applications in medicinal chemistry or crop protection.
2-(4-chlorophenoxy)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide structure
954081-35-7 structure
Product Name:2-(4-chlorophenoxy)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide
CAS No:954081-35-7
MF:C20H23ClN2O3
MW:374.861224412918
CID:6528368
PubChem ID:16892401
Update Time:2025-08-04

2-(4-chlorophenoxy)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenoxy)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide
    • 2-(4-chlorophenoxy)-N-[2-(2-phenylmorpholin-4-yl)ethyl]acetamide
    • 2-(4-chlorophenoxy)-N-(2-(2-phenylmorpholino)ethyl)acetamide
    • SR-01000920010
    • SR-01000920010-1
    • 954081-35-7
    • F5022-0011
    • AKOS024490811
    • Inchi: 1S/C20H23ClN2O3/c21-17-6-8-18(9-7-17)26-15-20(24)22-10-11-23-12-13-25-19(14-23)16-4-2-1-3-5-16/h1-9,19H,10-15H2,(H,22,24)
    • InChI Key: DUYKKWWYWGLNDB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OCC(NCCN1CCOC(C2C=CC=CC=2)C1)=O

Computed Properties

  • Exact Mass: 374.1397203g/mol
  • Monoisotopic Mass: 374.1397203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 50.8Ų

2-(4-chlorophenoxy)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5022-0011-2μmol
2-(4-chlorophenoxy)-N-[2-(2-phenylmorpholin-4-yl)ethyl]acetamide
954081-35-7
2μmol
$57.0 2023-09-10
Life Chemicals
F5022-0011-5μmol
2-(4-chlorophenoxy)-N-[2-(2-phenylmorpholin-4-yl)ethyl]acetamide
954081-35-7
5μmol
$63.0 2023-09-10
Life Chemicals
F5022-0011-10μmol
2-(4-chlorophenoxy)-N-[2-(2-phenylmorpholin-4-yl)ethyl]acetamide
954081-35-7
10μmol
$69.0 2023-09-10
Life Chemicals
F5022-0011-20μmol
2-(4-chlorophenoxy)-N-[2-(2-phenylmorpholin-4-yl)ethyl]acetamide
954081-35-7
20μmol
$79.0 2023-09-10
Life Chemicals
F5022-0011-1mg
2-(4-chlorophenoxy)-N-[2-(2-phenylmorpholin-4-yl)ethyl]acetamide
954081-35-7
1mg
$54.0 2023-09-10
Life Chemicals
F5022-0011-2mg
2-(4-chlorophenoxy)-N-[2-(2-phenylmorpholin-4-yl)ethyl]acetamide
954081-35-7
2mg
$59.0 2023-09-10
Life Chemicals
F5022-0011-3mg
2-(4-chlorophenoxy)-N-[2-(2-phenylmorpholin-4-yl)ethyl]acetamide
954081-35-7
3mg
$63.0 2023-09-10
Life Chemicals
F5022-0011-4mg
2-(4-chlorophenoxy)-N-[2-(2-phenylmorpholin-4-yl)ethyl]acetamide
954081-35-7
4mg
$66.0 2023-09-10
Life Chemicals
F5022-0011-5mg
2-(4-chlorophenoxy)-N-[2-(2-phenylmorpholin-4-yl)ethyl]acetamide
954081-35-7
5mg
$69.0 2023-09-10
Life Chemicals
F5022-0011-10mg
2-(4-chlorophenoxy)-N-[2-(2-phenylmorpholin-4-yl)ethyl]acetamide
954081-35-7
10mg
$79.0 2023-09-10

Additional information on 2-(4-chlorophenoxy)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide

Professional Introduction to Compound with CAS No. 954081-35-7 and Product Name: 2-(4-chlorophenoxy)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide

The compound in question, identified by the CAS No. 954081-35-7, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry. The product name: 2-(4-chlorophenoxy)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide suggests a complex structural framework, combining a 4-chlorophenoxy moiety with an N-2-(2-phenylmorpholin-4-yl)ethylacetamide backbone. This unique combination of functional groups positions the compound as a potential candidate for various biochemical and pharmacological applications.

Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that integrate multiple pharmacophoric elements to enhance biological activity and reduce side effects. The presence of the 4-chlorophenoxy group, known for its role in modulating enzyme activity, and the 2-(2-phenylmorpholin-4-yl)ethylacetamide moiety, which is often associated with central nervous system (CNS) targeting, makes this compound particularly intriguing. Such structural features are frequently explored in the development of novel therapeutics.

In the context of contemporary research, this compound has been studied for its potential in addressing neurological disorders. The morpholine ring, a common feature in many CNS-active drugs, is believed to contribute to the compound's ability to cross the blood-brain barrier, a critical factor for effective treatment of neurological conditions. Furthermore, the chloro substituent on the phenyl ring may enhance binding affinity to target receptors by influencing electronic properties and steric interactions.

Several studies have demonstrated that derivatives of acetamide are effective in modulating inflammatory pathways and neurotransmitter systems. The ethylacetamide moiety in this compound could play a role in stabilizing the molecule's conformation, thereby affecting its pharmacokinetic properties. This aspect is particularly relevant in drug design, where optimizing solubility and metabolic stability is essential for clinical efficacy.

The integration of these structural elements reflects a modern approach to drug discovery, where computational modeling and high-throughput screening are employed to identify promising candidates. The CAS No. 954081-35-7 serves as a unique identifier for this compound, facilitating its tracking across scientific literature and patent databases. Researchers often rely on such identifiers to ensure reproducibility and collaboration in their studies.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The synthesis likely involves nucleophilic aromatic substitution reactions to introduce the 4-chlorophenoxy group, followed by condensation reactions to form the amide bond. The introduction of the 2-(2-phenylmorpholin-4-yl)ethyl moiety would further complicate the synthetic route but is crucial for achieving the desired biological activity.

Recent publications have explored similar hybrid structures as potential scaffolds for drug development. For instance, modifications of the morpholine ring have been shown to enhance binding affinity to serotonin receptors, which are implicated in conditions such as depression and anxiety. The chloro substituent, when strategically positioned, can also influence metabolic pathways by affecting enzyme selectivity.

The pharmacological profile of this compound is likely influenced by its ability to interact with multiple targets simultaneously—a hallmark of successful drug candidates. By combining elements known to be active at specific receptors or enzymes, researchers aim to achieve synergistic effects that improve therapeutic outcomes. This approach aligns with current trends in drug discovery toward more personalized and targeted therapies.

In conclusion, the compound identified by CAS No. 954081-35-7 and named 2-(4-chlorophenoxy)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional groups make it a promising candidate for further investigation into neurological disorders and other therapeutic areas. As research continues to uncover new applications for such hybrid molecules, their role in developing next-generation therapeutics will undoubtedly expand.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.